Cas no 1083337-90-9 (2-(1,3-oxazol-5-yl)acetic acid)

2-(1,3-Oxazol-5-yl)acetic acid is a heterocyclic carboxylic acid featuring an oxazole ring linked to an acetic acid moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, serving as a key intermediate for the development of pharmaceuticals, agrochemicals, and functional materials. The oxazole ring contributes to its stability and potential bioactivity, while the acetic acid group allows for further derivatization through esterification, amidation, or other coupling reactions. Its well-defined structure and synthetic utility make it valuable for researchers exploring novel heterocyclic compounds with tailored properties.

2-(1,3-oxazol-5-yl)acetic acid structure

1083337-90-9 structure

Product Name:2-(1,3-oxazol-5-yl)acetic acid

CAS No:1083337-90-9

MF:C₅H₅NO₃

MW:127.098101377487

MDL:MFCD22071442

CID:1081140

PubChem ID:21197975

Update Time:2025-06-07

2-(1,3-oxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1,3-oxazol-5-yl)acetic acid
- Oxazole-5-acetic Acid
- 5-Oxazoleacetic acid
- 2-(oxazol-5-yl)acetic acid
- QAKWBLBIYHZRIY-UHFFFAOYSA-N
- SY129690
- MDL： MFCD22071442
- Inchi： 1S/C5H5NO3/c7-5(8)1-4-2-6-3-9-4/h2-3H,1H2,(H,7,8)
- InChI Key： QAKWBLBIYHZRIY-UHFFFAOYSA-N
- SMILES： O1C=NC=C1CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 115
Topological Polar Surface Area: 63.3

2-(1,3-oxazol-5-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB527200-250 mg	Oxazole-5-acetic acid; .	1083337-90-9		250MG	€938.50	2023-04-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12135-250mg	2-(1,3-oxazol-5-yl)acetic acid	1083337-90-9	95%	250mg	¥7059.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12135-1g	2-(1,3-oxazol-5-yl)acetic acid	1083337-90-9	95%	1g	¥14859.0	2024-07-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY129690-0.25g	5-Chloro-2,4-dihydroxybenzaldehyde	1083337-90-9	≥95%	0.25g	¥4700.0	2023-09-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY129690-1g	5-Chloro-2,4-dihydroxybenzaldehyde	1083337-90-9	≥95%	1g	¥9900.0	2023-09-15
Chemenu	CM387166-250mg	Oxazole-5-acetic Acid	1083337-90-9	95%+	250mg	$***	2023-04-03
Chemenu	CM387166-1g	Oxazole-5-acetic Acid	1083337-90-9	95%+	1g	$***	2023-04-03
eNovation Chemicals LLC	D684994-0.25g	Oxazole-5-acetic Acid	1083337-90-9	95%	0.25g	$605	2024-07-20
eNovation Chemicals LLC	D684994-1g	Oxazole-5-acetic Acid	1083337-90-9	95%	1g	$1210	2024-07-20
abcr	AB527200-250mg	Oxazole-5-acetic acid; .	1083337-90-9		250mg	€1077.10	2025-04-22